Cas no 1704512-46-8 (1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine)

• Product Name: 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine
• CAS No: 1704512-46-8
• MF: C₁₇H₁₈ClNO₅S₂
• MW: 415.911521434784
• CID: 6220769
• PubChem ID: 90593645
• Update Time: 2025-06-08

1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine
• 1-[(2-chlorophenyl)methanesulfonyl]-3-(4-methoxybenzenesulfonyl)azetidine
• AKOS024886166
• 1-((2-chlorobenzyl)sulfonyl)-3-((4-methoxyphenyl)sulfonyl)azetidine
• F6442-0970
• 1704512-46-8
• 1-[(2-chlorophenyl)methylsulfonyl]-3-(4-methoxyphenyl)sulfonylazetidine

• Inchi： 1S/C17H18ClNO5S2/c1-24-14-6-8-15(9-7-14)26(22,23)16-10-19(11-16)25(20,21)12-13-4-2-3-5-17(13)18/h2-9,16H,10-12H2,1H3
• InChI Key： JTADLBUGMONTOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N1CC(C1)S(C1C=CC(=CC=1)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 415.0314927g/mol
• Monoisotopic Mass: 415.0314927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine

Introduction to 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine (CAS No. 1704512-46-8)

The compound 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine, identified by its CAS number 1704512-46-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential applications in drug discovery and molecular research. The presence of both chlorophenyl and methoxybenzenesulfonyl groups, coupled with an azetidine core, endows this molecule with distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of sulfonamide-containing compounds in the development of novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine suggests potential interactions with biological targets, making it a promising scaffold for medicinal chemistry innovation.

The azetidine ring, a five-membered saturated heterocycle, is a common motif in bioactive molecules due to its ability to mimic the conformational flexibility of larger rings while maintaining stability. In this compound, the azetidine core is flanked by two sulfonamide groups, which are known to enhance binding affinity and metabolic stability. The 2-chlorophenyl and 4-methoxybenzenesulfonyl substituents further contribute to the molecule's complexity, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Current research in medicinal chemistry increasingly emphasizes the design of molecules with multiple functional moieties to optimize their biological activity. The combination of chloro and methoxy substituents in 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine provides multiple sites for interaction with biological targets, including enzymes and receptors. This structural diversity makes the compound a versatile tool for investigating mechanisms of action and developing new therapeutic strategies.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The sulfonamide moieties are particularly relevant here, as they are frequently found in drugs that modulate inflammatory responses. Additionally, the presence of electron-withdrawing groups like chlorine and methoxybenzoyl may influence the compound's ability to cross cell membranes, a critical factor in drug delivery.

The synthesis of 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency, reducing both time and resource requirements.

One of the key challenges in drug development is optimizing bioavailability while maintaining efficacy. The structural features of 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine may offer advantages in this regard. The presence of polar functional groups enhances solubility, while the rigid azetidine core improves metabolic stability. These properties are crucial for ensuring that the compound remains active in vivo after administration.

Future research will likely focus on exploring derivatives of this compound to enhance its therapeutic potential. By modifying substituents or altering the core structure, scientists can fine-tune biological activity and reduce side effects. Computational modeling techniques will play a significant role in this process, allowing researchers to predict how structural changes will affect biological interactions.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how new compounds are designed and evaluated. These technologies can analyze vast datasets to identify promising candidates for further investigation. 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine serves as an excellent example of how computational tools can accelerate the development of novel therapeutics.

In conclusion, 1-(2-chlorophenyl)methanesulfonyl-3-(4-methoxybenzenesulfonyl)azetidine represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and molecular research. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutic agents.